Cas no 31928-47-9 (4-Bromo-2-chloro-1-iodobenzene)

4-Bromo-2-chloro-1-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₃BrClI. It serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings, due to the presence of multiple halogen substituents that enable selective functionalization. The compound's distinct reactivity profile allows for sequential modifications, making it valuable in pharmaceutical and agrochemical research. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended to preserve stability, as the iodine moiety may be sensitive to light and moisture. This compound is typically used in research-scale applications requiring precise halogen-directed transformations.
4-Bromo-2-chloro-1-iodobenzene structure
31928-47-9 structure
Product Name:4-Bromo-2-chloro-1-iodobenzene
CAS No:31928-47-9
MF:C6H3BrClI
MW:317.349492311478
MDL:MFCD00079709
CID:88942
PubChem ID:2735547
Update Time:2025-06-06

4-Bromo-2-chloro-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-chloro-1-iodobenzene
    • 1-Bromo-3-chloro-4-iodobenzene
    • 4-Bromo-2-chloroiodobenzene
    • 3-chloro-4-iodobromobenzene
    • 4-bromo-2-chloro-1-iodo-benzene
    • 4-Bromo-2-chloro-1-iodobenzol
    • 4-bromo-2-chloro-iodobenzene
    • MDL： MFCD00079709
    • Inchi： 1S/C6H3BrClI/c7-4-1-2-6(9)5(8)3-4/h1-3H
    • InChI Key： OHHKQBZOURGNLR-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1Cl)Br
    • BRN： 2435075

Computed Properties

  • Exact Mass: 315.81500
  • Monoisotopic Mass: 315.815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: Low melting point solid
  • Density: 2.272±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 35 °C
  • Boiling Point: 104°C/1.5mmHg(lit.)
  • Flash Point: 123.8±21.8 ºC,
  • Refractive Index: 1.6722
  • Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 3.70710
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

4-Bromo-2-chloro-1-iodobenzene Security Information

4-Bromo-2-chloro-1-iodobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-Bromo-2-chloro-1-iodobenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31928-47-9)2-Chloro-4-Bromo Iodobenzene
Order Number:LE137
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:31928-47-9)2-Chloro-4-Bromo Iodobenzene
LE137
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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